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Introduction:

Aluminum phenoxide compounds, particularly aluminum aryloxides derived from sterically
hindered phenols, have been investigated in the context of olefin polymerization. While not
typically employed as primary catalysts for olefin polymerization in the same vein as traditional
Ziegler-Natta or metallocene catalysts, their role as cocatalysts or additives is of significant
interest. Their primary function in this context is often related to the stabilization of the resulting
polymer, with a key advantage being their compatibility with the polymerization process,
avoiding the catalyst poisoning often observed with free phenolic antioxidants.

This document provides detailed application notes and protocols based on published research,
focusing on the use of an aluminum aryloxide derived from a phenolic antioxidant in propylene
polymerization using a supported Ziegler-Natta catalyst system.

Application Note 1: In-Situ Stabilization of
Polypropylene using Aluminum Aryloxide

Background:
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The direct addition of phenolic antioxidants to the polymerization reactor can lead to a
decrease in catalyst activity and affect the properties of the resulting polymer. A novel approach
involves the conversion of the phenolic antioxidant into its aluminum aryloxide derivative before
introduction into the polymerization system. This "masking"” of the phenolic hydroxyl group
prevents interference with the active sites of the Ziegler-Natta catalyst.

A study by Kawamoto et al. demonstrated that an aluminum aryloxide, prepared from the
reaction of 3-(3,5-di-t-butyl-4-hydroxyphenyl)-N-octadecylpropionamide (a phenolic antioxidant)
with triethylaluminum, can be used effectively for in-situ stabilization of polypropylene during
Ziegler-Natta catalyzed polymerization.[1] The resulting aluminum aryloxide did not negatively
impact the catalyst yield or the key polymer characteristics, such as molecular weight,
polydispersity, and stereoregularity, when compared to a control polymerization without any
additives.[1] In contrast, the direct addition of the phenolic antioxidant led to a decrease in
catalyst yield.[1]

Key Advantages:

» Avoidance of Catalyst Deactivation: The aluminum aryloxide does not poison the Ziegler-
Natta catalyst, leading to consistent catalyst yields.[1]

« In-Situ Stabilization: The stabilizer is incorporated into the polymer matrix during
polymerization, ensuring uniform distribution.

o Comparable Polymer Properties: The use of the aluminum aryloxide results in polypropylene
with molecular weight, polydispersity, and stereoregularity comparable to polymers produced
without the additive.[1]

o Enhanced Thermal Stability: Polypropylene produced in the presence of the aluminum
aryloxide exhibits excellent stability against oxidation.[1]

Data Presentation

The following tables summarize the quantitative data from propylene polymerization
experiments conducted with a MgClz-supported TiCla catalyst, triethylaluminum (TEA) as a
cocatalyst, and dicyclopentyldimethoxysilane (DCPDMS) as an external donor. The
experiments compare a control, the addition of a phenolic antioxidant (AO), and the addition of
its corresponding aluminum aryloxide (AlI-AQO).
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Table 1: Effect of Phenolic Antioxidant and Aluminum Aryloxide on Propylene Polymerization

Catalyst Yield[1]
. . Catalyst Yield (kg-PPI/g-
Additive Concentration (ppm)
cat)
None (Control) 35.5
Phenolic Antioxidant (AO) 500 30.1
Aluminum Aryloxide (Al-AQO) 500 35.1

Table 2: Properties of Polypropylene Produced in the Presence of Phenolic Antioxidant and

Aluminum Aryloxide[1]

mmmm (meso

Additive MFR (g/10 min) Mw (x 10%) Mw/Mn pentad
fraction)

None (Control) 2.8 4.1 55 0.97
Phenolic

o 35 3.8 5.3 0.97
Antioxidant (AO)
Aluminum

4.0 54 0.97

Aryloxide (Al-AO)

Experimental Protocols

Protocol 1: Synthesis of Aluminum Aryloxide from a

Phenolic Antioxidant

This protocol describes the synthesis of the aluminum aryloxide from 3-(3,5-di-t-butyl-4-

hydroxyphenyl)-N-octadecylpropionamide and triethylaluminum.[1]

Materials:

o 3-(3,5-di-t-butyl-4-hydroxyphenyl)-N-octadecylpropionamide (phenolic antioxidant, AO)
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Triethylaluminum (TEA)

Anhydrous heptane

Schlenk flask and line

Magnetic stirrer

Procedure:

Under an inert atmosphere (e.g., nitrogen or argon), dissolve the phenolic antioxidant in
anhydrous heptane in a Schlenk flask to a desired concentration (e.g., 10 g/L).

e While stirring, slowly add an equimolar amount of triethylaluminum to the antioxidant solution
at room temperature.

» Allow the reaction to proceed for 1 hour at room temperature. The evolution of ethane gas
will be observed as the reaction progresses.

e The resulting solution of the aluminum aryloxide in heptane is ready for use in the
polymerization reaction.

Protocol 2: Propylene Polymerization with in-situ
Stabilization by Aluminum Aryloxide

This protocol details the slurry polymerization of propylene using a Ziegler-Natta catalyst in the
presence of the synthesized aluminum aryloxide.[1]

Materials:

Supported Ziegler-Natta catalyst (e.g., MgCl2/TiCla/Di-iso-butyl phthalate)

Triethylaluminum (TEA)

Dicyclopentyldimethoxysilane (DCPDMS) as an external donor

Aluminum aryloxide solution in heptane (from Protocol 1)
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Anhydrous heptane

Propylene monomer

Hydrogen gas (for molecular weight control)

Jacketed stainless-steel autoclave reactor equipped with a mechanical stirrer

Procedure:

Thoroughly dry and purge the autoclave reactor with nitrogen.

 Introduce anhydrous heptane (e.g., 1 L) into the reactor.

e Add the desired amount of triethylaluminum to the heptane.

e Add the external donor (DCPDMS) to the reactor.

« Introduce the synthesized aluminum aryloxide solution into the reactor.

e Add the solid Ziegler-Natta catalyst to the reactor.

« Introduce hydrogen gas to the desired partial pressure.

o Pressurize the reactor with propylene to the desired total pressure (e.g., 0.7 MPa).

» Raise the temperature to the desired polymerization temperature (e.g., 70°C) and maintain it
for the desired polymerization time (e.g., 1 hour), while continuously feeding propylene to
maintain the pressure.

» After the polymerization is complete, vent the reactor and quench the reaction by adding
methanol.

e Collect the polymer, wash it with a suitable solvent (e.g., heptane), and dry it in a vacuum

oven.

Mandatory Visualization
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Diagram 1: Synthesis and Application of Aluminum
Aryloxide in Propylene Polymerization

The following diagram illustrates the workflow for the synthesis of the aluminum aryloxide and
its subsequent application in the in-situ stabilization of polypropylene during Ziegler-Natta

polymerization.
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Caption: Workflow for aluminum aryloxide synthesis and its use in polymerization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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